Cas no 109473-55-4 (9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline)

• Product Name: 9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline
• CAS No: 109473-55-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 1028060
• PubChem ID: 24271403
• Update Time: 2025-06-08

9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline
• 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-2H-Pyrazino[2,1-a]isoquinoline
• 9,10-Dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isochinolin
• 9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrazino[2,1-a]isoquinoline
• AK-38469
• ANW-59395
• CTK8B8139
• KB-250528
• 109473-55-4
• AKOS015948218
• SCHEMBL11884825
• DB-350936
• DTXSID40640601

• MDL： MFCD09901319
• Inchi： 1S/C14H20N2O2/c1-17-13-7-10-3-5-16-6-4-15-9-12(16)11(10)8-14(13)18-2/h7-8,12,15H,3-6,9H2,1-2H3
• InChI Key： GQMSJVWABLPCFG-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN3CCNCC3C=2C=1)OC

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• PSA: 33.73000
• LogP: 1.47290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline

9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline: A Comprehensive Overview

9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline (CAS No. 109473-55-4) is a complex organic compound that belongs to the class of isoquinolines. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this intriguing compound.

Chemical Structure and Properties

9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline is characterized by its intricate molecular framework. The core structure consists of a fused ring system comprising a pyrazine ring and an isoquinoline ring. The presence of two methoxy groups at the 9 and 10 positions adds to the compound's complexity and influences its chemical reactivity and biological activity. The methoxy groups are known to enhance the lipophilicity of the molecule, which can affect its bioavailability and cellular uptake.

The compound is typically a white crystalline solid with a molecular weight of 307.42 g/mol. It is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. The solubility characteristics of 9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline are crucial for its use in various applications, particularly in pharmaceutical formulations where solubility can impact drug delivery and efficacy.

Synthesis Methods

The synthesis of 9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline has been a subject of extensive research due to its potential applications. Several synthetic routes have been developed to access this compound efficiently. One common approach involves the condensation of 3-methoxybenzaldehyde with 4-methoxyaniline followed by cyclization and reduction steps to form the desired product.

A more recent and efficient method involves the use of palladium-catalyzed cross-coupling reactions. This approach allows for the construction of the complex ring system with high regioselectivity and stereoselectivity. The use of environmentally friendly solvents and catalysts in these reactions aligns with the principles of green chemistry and sustainable synthesis practices.

Biological Activities

9,10-Dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline has shown promising biological activities that make it an attractive candidate for drug development. One of the most notable activities is its potent antitumor effects. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK.

In addition to its antitumor properties, 9， 10-Dimethoxy-2， 3， 4， 6， 7， 11b-hexahydro-1H-pyrazino[2， 1-a]isoquinoline has also exhibited neuroprotective effects. Research has shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 9， 10-Dimethoxy-2， 3， 4， 6， 7， 11b-hexahydro-1H-pyrazino[2， 1-a]isoquinoline into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in cancer patients. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

Beyond cancer therapy, 9， 10-Dimethoxy-2， 3， 4， 6， 7， 11b-hexahydro-1H-pyrazino[2， 1-a]isoquinoline is also being explored for other therapeutic applications. Ongoing research is investigating its potential as an anti-inflammatory agent for treating chronic inflammatory conditions such as rheumatoid arthritis.

Conclusion

In conclusion, 9， 10-Dimethoxy-2， 3， 4， 6， 7， 11b-hexahydro-1H-pyrazino[2， １-a]isoquinoline (CAS No. １０９４７３－５５－４) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure confers valuable properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new biological activities and therapeutic potentials,